Cas no 189084-58-0 (2,3,4,4',5,6-Hexabromodiphenyl Ether)

• Product Name: 2,3,4,4',5,6-Hexabromodiphenyl Ether
• CAS No: 189084-58-0
• Molecular Formula: C₁₂H₄OBr₆
• Molecular Weight: 643.58356
• CID: 115529
• PubChem ID: 21604829

2,3,4,4',5,6-Hexabromodiphenyl Ether Properties

Names and Identifiers

• Benzene,1,2,3,4,5-pentabromo-6-(4-bromophenoxy)-
• Benzene, pentabromo(4-bromophenoxy)-
• 2,3,4,4',5,6-Hexabromodiphenylether(BDE-166) Solution
• 2,3,4,4?5,6-HexabroModiphenyl ether
• 2,3,4,4’,5,6-Hexabromodiphenyl ether
• BDE 166
• PBDE 166
• Q27236152
• 0612NYE44G
• 189084-58-0
• 1,2,3,4,5-PENTABROMO-6-(4-BROMOPHENOXY)BENZENE
• BDE-166
• DTXSID50879965
• 2,3,4,45,6-HEXABROMODIPHENYL ETHER
• NS00077068
• 2,3,4,4',5,6-hexabromodiphenyl ether
• UNII-0612NYE44G
• C12H4Br6O
• 4-Bromophenyl 2,3,4,5,6-pentabromophenyl ether
• BENZENE, 1,2,3,4,5-PENTABROMO-6-(4-BROMOPHENOXY)-

• InChIKey： KVYODBMKQYVNEK-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H4Br6O/c13-5-1-3-6(4-2-5)19-12-10(17)8(15)7(14)9(16)11(12)18/h1-4H
• SMILES： BrC1C(OC2C=CC(Br)=CC=2)=C(Br)C(Br)=C(Br)C=1Br

Computed Properties

• Exact Mass: 643.53009g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 2
• Monoisotopic Mass: 637.53624g/mol
• Heavy Atom Count: 19
• Complexity: 280
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 7.6
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Boiling Point: 467.9±45.0 °C at 760 mmHg
• Melting Point: Not available
• Vapor Pressure: 0.0±1.1 mmHg at 25°C
• Flash Point: 195.0±27.2 °C
• Solubility: Insuluble (2.0E-5 g/L) (25 ºC),
• Density: 2.502±0.06 g/cm3 (20 ºC 760 Torr),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers Bromodiphenyl ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromodiphenyl ethers